Cas no 108905-75-5 (1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester)

• Product Name: 1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester
• CAS No: 108905-75-5
• MF: C₈H₁₁BrN₂O₂S
• MW: 279.154139757156
• CID: 4426216
• PubChem ID: 165351222
• Update Time: 2025-04-24

1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester
• 108905-75-5
• DTXSID001170634
• Ethyl 4-bromo-1-methyl-2-(methylthio)-1H-imidazole-5-carboxylate

• Inchi： 1S/C8H11BrN2O2S/c1-4-13-7(12)5-6(9)10-8(14-3)11(5)2/h4H2,1-3H3
• InChI Key： NXQHNBYQJATYTN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N(C)C(=N1)SC

Computed Properties

• Exact Mass: 277.97246Da
• Monoisotopic Mass: 277.97246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4Ų